Cas no 2228907-55-7 (2,6-dimethyl-4-(prop-2-yn-1-yl)phenol)

2,6-Dimethyl-4-(prop-2-yn-1-yl)phenol is a phenolic compound featuring a propargyl ether functional group attached to a symmetrically substituted aromatic ring. Its structure combines the reactivity of the terminal alkyne with the steric hindrance conferred by the ortho-methyl groups, making it a versatile intermediate in organic synthesis. The propargyl moiety enables click chemistry applications, such as Cu-catalyzed azide-alkyne cycloadditions (CuAAC), while the phenolic hydroxyl group allows for further derivatization. The compound’s stability and selectivity render it useful in pharmaceuticals, agrochemicals, and polymer chemistry. Its symmetrical substitution pattern also enhances thermal and oxidative stability, making it suitable for high-performance material applications.
2,6-dimethyl-4-(prop-2-yn-1-yl)phenol structure
2228907-55-7 structure
Product Name:2,6-dimethyl-4-(prop-2-yn-1-yl)phenol
CAS No:2228907-55-7
MF:C11H12O
MW:160.212383270264
CID:6235408
PubChem ID:165615942
Update Time:2025-05-23

2,6-dimethyl-4-(prop-2-yn-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

    • 2,6-dimethyl-4-(prop-2-yn-1-yl)phenol
    • 2228907-55-7
    • EN300-1801222
    • Inchi: 1S/C11H12O/c1-4-5-10-6-8(2)11(12)9(3)7-10/h1,6-7,12H,5H2,2-3H3
    • InChI Key: HGOPZRCUJWROHO-UHFFFAOYSA-N
    • SMILES: OC1C(C)=CC(CC#C)=CC=1C

Computed Properties

  • Exact Mass: 160.088815002g/mol
  • Monoisotopic Mass: 160.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 20.2Ų

2,6-dimethyl-4-(prop-2-yn-1-yl)phenol Pricemore >>

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Additional information on 2,6-dimethyl-4-(prop-2-yn-1-yl)phenol

Introduction to 2,6-Dimethyl-4-(Prop-2-Yn-1-Yl)Phenol (CAS No: 2228907-55-7)

2,6-Dimethyl-4-(prop-2-yn-1-yl)phenol is a versatile organic compound with the CAS registry number 2228907-55-7. This compound belongs to the class of phenolic compounds and is characterized by its unique structure, which includes a phenol ring substituted with two methyl groups at the 2 and 6 positions and a propargyl group at the 4 position. The presence of these substituents imparts distinctive chemical and physical properties to the compound, making it a valuable molecule in various applications across different industries.

The synthesis of 2,6-dimethyl-4-(propargyl)phenol can be achieved through several routes, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. These improvements have been documented in numerous scientific journals, highlighting the compound's potential for large-scale industrial production.

One of the most notable applications of CAS No: 2228907-55-7 is in the field of materials science. The compound serves as a key building block in the synthesis of advanced polymers and composites. Its ability to undergo polymerization under specific conditions has led to its use in creating high-performance materials with tailored mechanical and thermal properties. For instance, researchers have recently explored its role in developing biodegradable polymers, which are increasingly sought after in sustainable packaging solutions.

In addition to its role in materials science, 2,6-dimethyl-4-(propargyl)phenol has shown promise in pharmaceutical research. The compound exhibits moderate antioxidant activity, making it a potential candidate for drug development targeting oxidative stress-related diseases. Studies published in reputable medical journals have demonstrated its ability to scavenge free radicals, thereby protecting cells from oxidative damage. This property has sparked interest among pharmacologists who are exploring its potential as a therapeutic agent.

The chemical stability of CAS No: 2228907-55-7 is another factor that contributes to its widespread use. The compound is relatively stable under normal storage conditions and exhibits low reactivity towards common environmental factors such as moisture and oxygen. However, it is important to handle it with care during synthesis and processing to avoid unwanted side reactions. Proper storage techniques have been outlined in recent safety guidelines to ensure optimal stability and performance.

From an environmental perspective, 2,6-dimethyl-4-(propargyl)phenol has been evaluated for its biodegradability and eco-friendly properties. Research indicates that the compound can undergo microbial degradation under specific conditions, reducing its environmental footprint compared to traditional synthetic compounds. This finding aligns with global efforts to promote green chemistry and sustainable practices across industries.

In conclusion, CAS No: 2228907-55-7, or 2,6-dimethyl-4-(propargyl)phenol, is a multifaceted compound with significant potential in various scientific and industrial domains. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern material science and pharmaceutical research. As ongoing studies continue to uncover new properties and uses for this compound, its importance in the chemical landscape is expected to grow further.

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